Cas no 66015-21-2 (1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-
• CAS No: 66015-21-2
• MF: C₁₂H₁₅N₃S₂
• MW: 265.397599458694
• CID: 388719
• PubChem ID: 71369881
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-
• N-methyl-5-(2-phenylpropylsulfanyl)-1,3,4-thiadiazol-2-amine
• 66015-21-2
• DTXSID90792886
• N-Methyl-5-[(2-phenylpropyl)sulfanyl]-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C12H15N3S2/c1-9(10-6-4-3-5-7-10)8-16-12-15-14-11(13-2)17-12/h3-7,9H,8H2,1-2H3,(H,13,14)
• InChI Key： XYWQKDRGZYTPLG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC)S1)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07073984g/mol
• Monoisotopic Mass: 265.07073984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.4Ų